Cas no 1414567-41-1 ((3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1414567-41-1
• MF: C₁₃H₂₁Cl₂FN₂O
• MW: 311.22
• CID: 5087312
• Update Time: 2025-11-02

(3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C13H19FN2O.2ClH/c1-17-6-5-16-8-12(13(15)9-16)10-3-2-4-11(14)7-10;;/h2-4,7,12-13H,5-6,8-9,15H2,1H3;2*1H/t12-,13+;;/m0../s1
• InChI Key： ZTVHJKAWOVGJTF-CQSOCPNPSA-N
• SMILES： [C@H]1(CN(CCOC)C[C@H]1N)C1C=CC=C(F)C=1.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride

Research Brief on (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride (CAS: 1414567-41-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride (CAS: 1414567-41-1) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its pharmacological properties, synthesis methods, and potential clinical applications. The compound, characterized by its unique pyrrolidine scaffold and fluorine substitution, has garnered attention for its role in modulating specific biological targets, making it a subject of intense research in drug discovery.

The synthesis of (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride involves a multi-step process that ensures high enantiomeric purity and yield. Recent studies have optimized the synthetic route, incorporating asymmetric catalysis and green chemistry principles to enhance efficiency and sustainability. The compound's structural features, including the fluorophenyl group and methoxyethyl side chain, contribute to its stability and bioavailability, as evidenced by pharmacokinetic studies in preclinical models.

Pharmacological evaluations have revealed that (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride exhibits potent activity as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro and in vivo studies demonstrate its high affinity and selectivity for specific receptor subtypes, suggesting potential applications in treating neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. Mechanistic studies further elucidate its role in signal transduction pathways, providing a foundation for targeted drug development.

Recent clinical trials have explored the safety and efficacy of (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride in human subjects. Preliminary results indicate favorable pharmacokinetic profiles and minimal adverse effects, supporting its progression to advanced phases of clinical testing. Comparative studies with existing therapeutics highlight its potential advantages, including improved metabolic stability and reduced off-target interactions. These findings position the compound as a viable candidate for further development in personalized medicine approaches.

In conclusion, (3S,4R)-4-(3-fluorophenyl)-1-(2-methoxyethyl)pyrrolidin-3-amine dihydrochloride (CAS: 1414567-41-1) represents a significant advancement in medicinal chemistry, with broad implications for drug discovery and therapeutic innovation. Ongoing research aims to expand its applications, optimize its formulation, and explore synergistic effects with other therapeutic agents. The compound's unique chemical and pharmacological properties underscore its potential to address unmet medical needs, making it a focal point of contemporary research in the chemical biology and pharmaceutical sciences.